Cas no 96126-97-5 (Benzofuran, 6-chloro-2,3-dihydro-2,2-dimethyl-)

• Product Name: Benzofuran, 6-chloro-2,3-dihydro-2,2-dimethyl-
• CAS No: 96126-97-5
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• MDL: MFCD29049845
• CID: 751555
• PubChem ID: 13333889
• Update Time: 2025-04-24

Benzofuran, 6-chloro-2,3-dihydro-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzofuran, 6-chloro-2,3-dihydro-2,2-dimethyl-
• 6-Chloro-2,2-dimethyl-2,3-dihydrobenzofuran
• 6-chloro-2,2-dimethyl-3H-1-benzofuran
• SCHEMBL19029897
• 96126-97-5
• CS-0130097
• 6-Chloro-2,2-dimethyl-2,3-dihydro-1-benzofuran
• DTXSID50537230

• MDL： MFCD29049845
• Inchi： 1S/C10H11ClO/c1-10(2)6-7-3-4-8(11)5-9(7)12-10/h3-5H,6H2,1-2H3
• InChI Key： SWTJGRNSQWJYMD-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)OC(C)(C)C2

Computed Properties

• Exact Mass: 182.0498427g/mol
• Monoisotopic Mass: 182.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 234.4±29.0 °C at 760 mmHg
• Flash Point: 100.4±18.3 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

Benzofuran, 6-chloro-2,3-dihydro-2,2-dimethyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Benzofuran, 6-chloro-2,3-dihydro-2,2-dimethyl-

6-Chloro-2,3-Dihydro-2,2-Dimethylbenzofuran

6-Chloro-2,3-dihydro-2,2-dimethylbenzofuran (CAS No. 96126-97-5) is a structurally unique organic compound belonging to the benzofuran family. This compound is characterized by its aromatic benzofuran ring system with a chlorine substituent at the 6-position and two methyl groups attached to the 2-position of the dihydrofuran moiety. The molecule's structure makes it an interesting subject for both academic research and industrial applications.

The synthesis of 6-chloro-2,3-dihydro-2,2-dimethylbenzofuran has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic processes and green chemistry have enabled more efficient syntheses, reducing environmental impact while maintaining high yields. For instance, a study published in *Organic Process Research & Development* demonstrated the use of palladium-catalyzed coupling reactions to construct the benzofuran framework with high precision.

One of the most notable applications of this compound lies in its use as an intermediate in pharmaceutical chemistry. The benzofuran scaffold is known for its ability to modulate biological activities, particularly in the context of kinase inhibitors and anti-inflammatory agents. A 2023 study in *Journal of Medicinal Chemistry* highlighted the potential of 6-chloro-2,3-dihydro-2,2-dimethylbenzofuran derivatives as inhibitors of certain protein kinases involved in cancer progression.

In addition to its pharmaceutical applications, 6-chloro-2,3-dihydro-2,2-dimethylbenzofuran has shown promise in materials science. Researchers have investigated its use as a precursor for advanced polymers and optoelectronic materials. A team from the University of California reported in *Advanced Materials* that derivatives of this compound exhibit excellent photoluminescent properties, making them suitable for applications in organic light-emitting diodes (OLEDs).

The physical properties of 6-chloro-2,3-dihydro-2,2-dimethylbenzofuran are also worth noting. It has a melting point of approximately 115°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for various chemical transformations that require controlled solubility profiles.

From a safety standpoint, 6-chloro-2,3-dihydro-2,2-dimethylbenzofuran is not classified as a hazardous material under standard conditions. However, like all chemicals, it should be handled with care to avoid prolonged exposure or inhalation.

Looking ahead, the continued exploration of 6-chloro-2,3-dihydro-2,2-dimethylbenzofuran is expected to uncover new avenues for its application across diverse fields. Its unique combination of structural features and reactivity positions it as a valuable tool in both academic research and industrial innovation.